Cas no 1997612-49-3 (4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 1997612-49-3
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6585266
• PubChem ID: 165862586
• Update Time: 2025-06-20

4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine
• EN300-1076299
• 1997612-49-3
• 4-[2-(ethylsulfanyl)ethyl]-4H,5H,6H,7H-furo[3,2-c]pyridine

• Inchi： 1S/C11H17NOS/c1-2-14-8-5-10-9-4-7-13-11(9)3-6-12-10/h4,7,10,12H,2-3,5-6,8H2,1H3
• InChI Key： WLYGUNURRMRBCO-UHFFFAOYSA-N
• SMILES： S(CC)CCC1C2C=COC=2CCN1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.5Ų

Additional information on 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo3,2-cpyridine

Comprehensive Overview of 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 1997612-49-3)

The compound 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 1997612-49-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a furopyridine core and an ethylsulfanyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its versatility and reactivity.

In recent years, the demand for novel heterocyclic compounds like 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine has surged due to their role in developing targeted therapies and sustainable chemicals. This compound's CAS No. 1997612-49-3 is frequently searched in academic databases, reflecting its growing importance. Its ethylsulfanyl moiety, in particular, is a focal point for studies on bioactive molecules and catalysts, aligning with trends in green chemistry and precision medicine.

The synthesis of 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its furopyridine scaffold is analogous to structures found in natural products, which explains its compatibility with enzymatic systems and bioconjugation strategies. These properties make it a valuable tool for medicinal chemists exploring kinase inhibitors or GPCR modulators.

From an industrial perspective, CAS No. 1997612-49-3 is often discussed in forums related to high-value intermediates and custom synthesis. Companies specializing in fine chemicals highlight its utility in creating tailor-made molecules for niche markets. Additionally, its ethylsulfanyl group’s role in chelation and ligand design is a hot topic among researchers working on metal-organic frameworks (MOFs) and photocatalysts.

Environmental and safety profiles of 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine are also under scrutiny, as regulatory bodies emphasize sustainable synthesis and low-toxicity alternatives. Its biodegradability and structure-activity relationships (SAR) are frequently studied to ensure compliance with REACH and FDA guidelines. This aligns with the broader shift toward eco-friendly chemistry and circular economy principles.

In summary, 4-2-(ethylsulfanyl)ethyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 1997612-49-3) represents a cutting-edge compound at the intersection of pharmaceutical innovation and industrial chemistry. Its furopyridine backbone and ethylsulfanyl functionality offer endless possibilities for researchers and manufacturers alike, making it a standout in modern chemical R&D.